Cas no 2138531-74-3 (3-2-(oxan-4-yloxy)ethoxyazetidine)

• Product Name: 3-2-(oxan-4-yloxy)ethoxyazetidine
• CAS No: 2138531-74-3
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6053636
• PubChem ID: 165499928
• Update Time: 2025-10-29

3-2-(oxan-4-yloxy)ethoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-2-(oxan-4-yloxy)ethoxyazetidine
• 3-[2-(oxan-4-yloxy)ethoxy]azetidine
• EN300-1146641
• 2138531-74-3

• Inchi： 1S/C10H19NO3/c1-3-12-4-2-9(1)13-5-6-14-10-7-11-8-10/h9-11H,1-8H2
• InChI Key： HXPNSZWZJUPGGA-UHFFFAOYSA-N
• SMILES： O(CCOC1CCOCC1)C1CNC1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-2-(oxan-4-yloxy)ethoxyazetidine

3-2-(Oxan-4-yloxy)ethoxyazetidine: A Comprehensive Overview

The compound 3-2-(oxan-4-yloxy)ethoxyazetidine (CAS No: 2138531-74-3) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the oxan-4-yloxy group adds complexity to its structure, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and materials science.

Azetidines are known for their rigid and strained ring systems, which often lead to interesting chemical properties and reactivity. The oxan-4-yloxy group, on the other hand, introduces ether functionalities, enhancing the compound's solubility and stability under certain conditions. This combination makes 3-2-(oxan-4-yloxy)ethoxyazetidine a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique structure allows for interactions with various biological targets, making it a promising candidate for developing new therapeutic agents. For instance, researchers have explored its role in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The ethoxyazetidine moiety has shown potential in modulating enzyme activity, providing a new avenue for drug development.

In addition to its pharmaceutical applications, 3-2-(oxan-4-yloxy)ethoxyazetidine has also found use in agrochemicals. Its ability to interact with plant pathogens has led to its investigation as a potential pesticide or fungicide. The oxan-4-yloxy group contributes to its stability in environmental conditions, making it a viable option for agricultural applications.

The synthesis of 3-2-(oxan-4-yloxy)ethoxyazetidine involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in forming the azetidine ring, ensuring the scalability of the synthesis process.

From a structural standpoint, the compound's rigidity provides opportunities for exploring its mechanical properties. Studies have shown that incorporating ethoxyazetidine into polymer frameworks can enhance material strength and flexibility. This opens up possibilities for its use in advanced materials science applications.

Moreover, the compound's reactivity has been leveraged in click chemistry reactions, enabling rapid assembly of complex molecules. The oxan-4-yloxy group acts as a reactive site, facilitating efficient coupling reactions with other functional groups.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3-2-(oxan-4-yloxy)ethoxyazetidine. Quantum mechanical studies reveal that the molecule exhibits unique electronic transitions, which could be harnessed in optoelectronic devices.

In conclusion, 3-2-(oxan-4-yloxy)ethoxyazetidine (CAS No: 2138531-74-3) is a multifaceted compound with significant potential across various scientific domains. Its distinctive structure and versatile properties make it an invaluable tool in research and development.